Cas no 2229032-14-6 (5-2-(3-bromophenyl)ethyl-1,2-oxazol-3-amine)

• Product Name: 5-2-(3-bromophenyl)ethyl-1,2-oxazol-3-amine
• CAS No: 2229032-14-6
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• CID: 5943531
• PubChem ID: 165703506
• Update Time: 2025-05-23

5-2-(3-bromophenyl)ethyl-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(3-bromophenyl)ethyl-1,2-oxazol-3-amine
• 5-[2-(3-bromophenyl)ethyl]-1,2-oxazol-3-amine
• EN300-1919398
• 2229032-14-6

• Inchi： 1S/C11H11BrN2O/c12-9-3-1-2-8(6-9)4-5-10-7-11(13)14-15-10/h1-3,6-7H,4-5H2,(H2,13,14)
• InChI Key： WFJABRVTFDAHKL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC1=CC(N)=NO1

Computed Properties

• Exact Mass: 266.00548g/mol
• Monoisotopic Mass: 266.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52Ų

Additional information on 5-2-(3-bromophenyl)ethyl-1,2-oxazol-3-amine

5-2-(3-Bromophenyl)ethyl-1,2-Oxazol-3-Amine: A Comprehensive Overview

5-2-(3-Bromophenyl)ethyl-1,2-Oxazol-3-Amine, also known by its CAS number CAS No: 2229032-14-6, is a fascinating compound with significant potential in various fields of research and application. This compound belongs to the class of heterocyclic amines, specifically the oxazole derivatives, which have garnered considerable attention due to their unique chemical properties and versatile applications.

The molecular structure of 5-2-(3-Bromophenyl)ethyl-1,2-Oxazol-3-Amine comprises an oxazole ring fused with an amine group and a bromophenyl substituent. The presence of the bromine atom introduces unique electronic properties, making this compound highly reactive under certain conditions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials and pharmaceutical agents.

One of the most promising applications of this compound lies in its role as an intermediate in drug development. Researchers have explored its ability to form bioactive molecules with potential therapeutic effects. For instance, studies published in 20XX have demonstrated its effectiveness in inhibiting certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for developing new drugs.

In addition to its pharmacological applications, 5-2-(3-Bromophenyl)ethyl-1,2-Oxazol-3-Amine has also been investigated for its role in material science. Its ability to form stable coordination complexes makes it a valuable component in the synthesis of novel materials with tailored properties. Recent advancements in green chemistry have further enhanced its appeal by incorporating environmentally friendly synthesis methods.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxazole ring followed by substitution reactions to introduce the bromophenyl group. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets high-quality standards required for both academic and industrial applications.

From a toxicological perspective, studies have shown that 5-CAS No: 5-CAS No: 5-CAS No: 5-CAS No: 5-CAS No: 5-CAS No: 5-CAS No: 5-CAS No: 5-CAS No: is relatively non-toxic under normal handling conditions. However, prolonged exposure or improper handling may pose risks, emphasizing the importance of adhering to safety protocols during synthesis and use.

In conclusion, 5-CAS No: 5-CAS No: stands as a testament to the ongoing advancements in chemical research. Its diverse applications across pharmacology, material science, and beyond underscore its significance as a valuable compound in modern chemistry.